N'-[1,3-dimethyl-2,6-dioxo-5-(1,2,2-tricyanovinyl)-1,2,3,6-tetrahydro-4-pyrimidinyl]-N,N-dimethylimidoformamide

• Molecular Formula: C14H13N7O2
• Molecular Weight: 311.3 g/mol
• IUPAC Name: N//'-[1,3-dimethyl-2,6-dioxo-5-(1,2,2-tricyanoethenyl)pyrimidin-4-yl]-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C14H13N7O2/c1-19(2)8-18-12-11(10(7-17)9(5-15)6-16)13(22)21(4)14(23)20(12)3/h8H,1-4H3/b18-8+
• InChI Key: RVPGAABCOYQHJQ-QGMBQPNBSA-N
• Isomeric SMILES: CN1C(=C(C(=O)N(C1=O)C)C(=C(C#N)C#N)C#N)/N=C/N(C)C
• SMILES: CN1C(=C(C(=O)N(C1=O)C)C(=C(C#N)C#N)C#N)N=CN(C)C

Description

N'-[1,3-dimethyl-2,6-dioxo-5-(1,2,2-tricyanovinyl)-1,2,3,6-tetrahydro-4-pyrimidinyl]-N,N-dimethylimidoformamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as "DMF-Cyanovinyl" and is synthesized using a specific method that involves the reaction of various precursors.

Mechanism of Action

The mechanism of action of DMF-Cyanovinyl is not fully understood. However, it has been proposed that DMF-Cyanovinyl exerts its antitumor activity by inhibiting the activity of enzymes involved in DNA synthesis and repair. Additionally, DMF-Cyanovinyl has been shown to interact with proteins through covalent bonding, leading to the inhibition of protein function.
Biochemical and Physiological Effects:
DMF-Cyanovinyl has been shown to exhibit antitumor activity by inhibiting the growth of cancer cells. Additionally, DMF-Cyanovinyl has been shown to interact with proteins through covalent bonding, leading to the inhibition of protein function. These effects suggest that DMF-Cyanovinyl may have potential applications in cancer therapy and protein research.

Advantages and Limitations for Lab Experiments

One advantage of using DMF-Cyanovinyl in lab experiments is its ability to selectively inhibit the activity of enzymes and proteins. Additionally, DMF-Cyanovinyl has been shown to exhibit low toxicity, making it a suitable candidate for in vitro and in vivo experiments. However, one limitation of using DMF-Cyanovinyl in lab experiments is its relatively complex synthesis method, which may limit its availability and accessibility to researchers.

Future Directions

There are several future directions for the research and development of DMF-Cyanovinyl. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of DMF-Cyanovinyl and its potential applications in cancer therapy and protein research. Finally, the development of new derivatives and analogs of DMF-Cyanovinyl may lead to the discovery of new compounds with improved properties and applications.

Synthesis Methods

The synthesis of DMF-Cyanovinyl involves the reaction of 5-aminouracil with acetic anhydride to form 5-acetamidouracil, followed by the reaction of 5-acetamidouracil with acetylacetone to form 5-acetamido-6-acetyl-2,4-dihydro-4-methyl-2-oxo-3-pyrimidinecarboxylic acid. The next step involves the reaction of 5-acetamido-6-acetyl-2,4-dihydro-4-methyl-2-oxo-3-pyrimidinecarboxylic acid with malononitrile to form 5-acetamido-6-acetyl-2,4-dihydro-4-methyl-2-oxo-3-pyrimidinecarbonitrile. The final step in the synthesis of DMF-Cyanovinyl involves the reaction of 5-acetamido-6-acetyl-2,4-dihydro-4-methyl-2-oxo-3-pyrimidinecarbonitrile with dimethylformamide dimethyl acetal and acetic anhydride to form DMF-Cyanovinyl.

Scientific Research Applications

DMF-Cyanovinyl has potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, DMF-Cyanovinyl has been shown to exhibit antitumor activity by inhibiting the growth of cancer cells. In biochemistry, DMF-Cyanovinyl has been used as a fluorescent probe to detect protein-protein interactions. In materials science, DMF-Cyanovinyl has been used as a building block for the synthesis of functional materials.